N-(2-cyanophenyl)-4-(2-propyn-1-yloxy)benzamide

• IUPAC Name: N-(2-cyanophenyl)-4-prop-2-ynoxybenzamide
• InChI: InChI=1S/C17H12N2O2/c1-2-11-21-15-9-7-13(8-10-15)17(20)19-16-6-4-3-5-14(16)12-18/h1,3-10H,11H2,(H,19,20)
• InChI Key: HHVDBACVSMURNZ-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C17H12N2O2
• Molecular Weight: 276.29 g/mol

Description

Benzamides and their derivatives are a class of compounds with a wide range of biological activities and chemical properties, making them of great interest in both medicinal chemistry and material science. While the direct studies on N-(2-cyanophenyl)-4-(2-propyn-1-yloxy)benzamide are not available, related research on benzamide derivatives provides a foundation for understanding its synthesis, structure, and properties.

Synthesis Analysis

Benzamide derivatives are typically synthesized through direct acylation reactions, involving the reaction of an amine with an acyl chloride or carboxylic acid in the presence of a base or coupling agents. For example, N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives were synthesized through direct acylation of 2-amino-2-(naphthalen-1-yl)acetonitrile, showcasing a method that might be adapted for the synthesis of this compound (Younes et al., 2020).

Molecular Structure Analysis

X-ray crystallography and density functional theory (DFT) calculations are commonly used to analyze the molecular structure of benzamide derivatives. These methods provide insights into the compound's solid-state properties, hydrogen bonding interactions, and electronic properties, such as the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies. The structure of a novel benzamide derivative was analyzed using X-ray diffraction and DFT calculations, revealing its molecular geometry and electronic properties (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives participate in various chemical reactions, including colorimetric sensing and cyclization reactions. For instance, certain benzamide derivatives exhibit color transition in response to fluoride ions, attributed to a deprotonation-enhanced intramolecular charge transfer mechanism (Younes et al., 2020). Moreover, benzamide compounds can undergo rearrangements and cyclizations, leading to different chemical structures and functionalities.